Cas no 1354970-76-5 ((1S)-1-(4-phenylphenyl)ethan-1-amine hydrochloride)

• Product Name: (1S)-1-(4-phenylphenyl)ethan-1-amine hydrochloride
• CAS No: 1354970-76-5
• MF: C₁₄H₁₆ClN
• MW: 233.736542701721
• MDL: MFCD20233489
• CID: 4592810
• PubChem ID: 54594942
• Update Time: 2025-08-04

(1S)-1-(4-phenylphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-phenylphenyl)ethan-1-amine hydrochloride
• (1S)-1-(4-phenylphenyl)ethanamine;hydrochloride
• D80705
• BS-44891
• (1S)-1-{[1,1'-biphenyl]-4-yl}ethanamine hydrochloride
• CS-0162135
• 1354970-76-5
• Z1696823682
• EN300-84474
• MFCD20233489
• (1S)-1-(4-phenylphenyl)ethan-1-aminehydrochloride

• MDL： MFCD20233489
• Inchi： 1S/C14H15N.ClH/c1-11(15)12-7-9-14(10-8-12)13-5-3-2-4-6-13;/h2-11H,15H2,1H3;1H/t11-;/m0./s1
• InChI Key： KATCFWMBDRASHY-MERQFXBCSA-N
• SMILES： Cl.N[C@@H](C)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 233.0971272g/mol
• Monoisotopic Mass: 233.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

(1S)-1-(4-phenylphenyl)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (1S)-1-(4-phenylphenyl)ethan-1-amine hydrochloride

Introduction to (1S)-1-(4-phenylphenyl)ethan-1-amine Hydrochloride (CAS No. 1354970-76-5)

(1S)-1-(4-phenylphenyl)ethan-1-amine hydrochloride (CAS No. 1354970-76-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-α-methyl-p-toluidine hydrochloride, is a derivative of aniline and possesses a unique chiral center, which makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of (1S)-1-(4-phenylphenyl)ethan-1-amine hydrochloride consists of a benzene ring substituted with another benzene ring at the para position, and an ethylamine group attached to the same carbon atom as the methyl group. The presence of the chiral center at the carbon atom adjacent to the nitrogen atom imparts enantiomeric properties to the molecule, which can significantly influence its biological activity and pharmacological profile.

Recent studies have highlighted the potential applications of (1S)-1-(4-phenylphenyl)ethan-1-amine hydrochloride in various therapeutic areas. For instance, its use as an intermediate in the synthesis of β-adrenergic receptor agonists has been explored due to its ability to modulate cardiovascular and respiratory functions. Additionally, research has shown that this compound can be utilized in the development of antidepressants and anxiolytics, owing to its interaction with serotonin and dopamine receptors.

In the context of drug discovery, (1S)-1-(4-phenylphenyl)ethan-1-amine hydrochloride has been identified as a key building block for the synthesis of novel compounds with potential therapeutic benefits. Its chiral nature allows for the creation of enantiomerically pure drugs, which can exhibit improved efficacy and reduced side effects compared to their racemic counterparts. This is particularly important in the development of drugs targeting specific receptors or enzymes, where enantiomeric purity can significantly impact drug-receptor interactions.

The synthesis of (1S)-1-(4-phenylphenyl)ethan-1-amine hydrochloride typically involves several steps, including the formation of the chiral center through asymmetric synthesis or resolution techniques. One common approach is to use a chiral catalyst or ligand in a catalytic asymmetric reaction to introduce chirality at the desired carbon atom. Alternatively, resolution methods such as diastereomeric salt formation followed by separation can be employed to obtain the desired enantiomer.

The physical and chemical properties of (1S)-1-(4-phenylphenyl)ethan-1-amine hydrochloride have been extensively characterized. It is a white crystalline solid with a melting point ranging from 200°C to 202°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic transformations and purification processes.

In terms of safety and handling, (1S)-1-(4-phenylphenyl)ethan-1-amine hydrochloride should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this compound to minimize exposure risks. Additionally, it is important to follow all relevant safety guidelines and regulations when working with this chemical.

The market demand for (1S)-1-(4-phenylphenyl)ethan-1-amine hydrochloride has been steadily increasing due to its wide-ranging applications in pharmaceutical research and development. Major pharmaceutical companies and research institutions are actively exploring new uses for this compound, driving innovation in drug discovery and therapeutic treatments.

In conclusion, (1S)-1-(4-phenylphenyl)ethan-1-amine hydrochloride (CAS No. 1354970-76-5) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and enantiomeric properties make it an invaluable intermediate for the synthesis of bioactive molecules with diverse therapeutic applications. As research in this area continues to advance, it is likely that new opportunities will emerge for the development of innovative drugs based on this compound.